Cas no 70598-41-3 (1H-Pyrazole-4-acetic acid, 3-(4-methylphenyl)-1-phenyl-)

• Product Name: 1H-Pyrazole-4-acetic acid, 3-(4-methylphenyl)-1-phenyl-
• CAS No: 70598-41-3
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 546980
• PubChem ID: 15077571
• Update Time: 2025-04-19

1H-Pyrazole-4-acetic acid, 3-(4-methylphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 3-(4-methylphenyl)-1-phenyl-
• 2-[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]acetic acid
• SCHEMBL11160288
• 70598-41-3
• 2-(1-Phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)acetic acid
• [3-(4-Methylphenyl)-1-phenyl-1H-pyrazol-4-yl]acetic acid
• DTXSID30567898

• Inchi： 1S/C18H16N2O2/c1-13-7-9-14(10-8-13)18-15(11-17(21)22)12-20(19-18)16-5-3-2-4-6-16/h2-10,12H,11H2,1H3,(H,21,22)
• InChI Key： BAHKMJUKBKSWIY-UHFFFAOYSA-N
• SMILES： OC(CC1=CN(C2C=CC=CC=2)N=C1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 292.12128
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12